Cas no 132600-13-6 (2-((3-OXOCYCLOHEX-1-ENYL)AMINO)BENZOIC ACID)

• Product Name: 2-((3-OXOCYCLOHEX-1-ENYL)AMINO)BENZOIC ACID
• CAS No: 132600-13-6
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• MDL: MFCD00129280
• CID: 891520
• Update Time: 2026-04-29

2-((3-OXOCYCLOHEX-1-ENYL)AMINO)BENZOIC ACID Chemical and Physical Properties

Names and Identifiers

• 2-((3-OXOCYCLOHEX-1-ENYL)AMINO)BENZOIC ACID
• 2-[(3-oxocyclohexen-1-yl)amino]benzoic acid
• 2-(3-oxocyclohex-1-enylamino)benzoic acid
• 2-[(3-oxocyclohex-1-enyl)amino]benzoic acid
• 3-(o-Carboxyphenylamino)cyclohexen-2-one
• AC1MC29I
• AG-D-66263
• CTK4B8002
• KB-166367
• SBB052687

• MDL： MFCD00129280
• Inchi： InChI=1S/C13H13NO3/c15-10-5-3-4-9(8-10)14-12-7-2-1-6-11(12)13(16)17/h1-2,6-8,14H,3-5H2,(H,16,17)
• InChI Key： YFMAYMKMNUQNBC-UHFFFAOYSA-N
• SMILES： C1=CC=C(C(=C1)C(=O)O)NC2=CC(=O)CCC2

Computed Properties

• Exact Mass: 231.09000
• Monoisotopic Mass: 231.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Melting Point: 194-196°C
• PSA: 66.40000
• LogP: 2.50660

Additional information on 2-((3-OXOCYCLOHEX-1-ENYL)AMINO)BENZOIC ACID

2-((3-OXOCYCLOHEX-1-ENYL)AMINO)BENZOIC ACID: A Comprehensive Overview

2-((3-Oxocyclohex-1-enyl)amino)benzoic acid, identified by the CAS number 132600-13-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a substituted cyclohexene ring. The presence of the 3-oxocyclohexene group introduces a level of complexity and functionality that makes this compound a valuable subject for research and development.

The chemical structure of 2-((3-Oxocyclohex-1-enyl)amino)benzoic acid consists of a benzene ring substituted with a carboxylic acid group at position 2. Attached to this position is an amino group that is further connected to a cyclohexene ring bearing a ketone functional group at position 3. This arrangement not only imparts structural diversity but also contributes to the compound's potential biological activity. Recent studies have highlighted the importance of such structures in drug discovery, particularly in the development of agents targeting specific cellular pathways.

From a synthetic perspective, the preparation of 2-((3-Oxocyclohex-1-enyl)amino)benzoic acid involves multi-step organic reactions. The synthesis typically begins with the formation of the cyclohexene ring, followed by functionalization to introduce the ketone and amino groups. The final step involves coupling this intermediate with benzoic acid to yield the target compound. Researchers have explored various methodologies to optimize this synthesis, including the use of catalytic systems and green chemistry principles.

The biological activity of 2-((3-Oxocyclohex-1-enyl)amino)benzoic acid has been a focal point in recent investigations. Studies have demonstrated that this compound exhibits potential anti-inflammatory and antioxidant properties, making it a candidate for therapeutic applications. In particular, its ability to modulate cellular signaling pathways associated with inflammation has been extensively studied. Preclinical data suggest that it may find utility in conditions such as arthritis and neurodegenerative diseases.

Recent advancements in computational chemistry have further enhanced our understanding of 2-((3-Oxocyclohex-1-enyl)amino)benzoic acid. Molecular modeling techniques have been employed to predict its binding affinity to various protein targets, providing insights into its mechanism of action. These studies have revealed that the compound interacts with key residues in target proteins, which could be exploited for drug design purposes.

In terms of applications, 2-((3-Oxocyclohex-1-enyl)amino)benzoic acid holds promise in both pharmaceutical and agrochemical sectors. Its potential as an active ingredient in drug formulations is being explored, while its pesticidal properties are under investigation for agricultural use. Collaborative efforts between academic institutions and industry partners are expected to accelerate its translation into commercial products.

The environmental impact of 2-((3-Oxocyclohex-1-enyl)amino)benzoic acid has also garnered attention. Assessments conducted under controlled conditions indicate that it degrades efficiently under aerobic conditions, reducing concerns related to persistence in the environment. However, further studies are required to evaluate its long-term effects on ecosystems.

In conclusion, 2-((3-Oxocyclohex-1-enyl)amino)benzoic acid, CAS number 132600-13-6, represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with promising biological activity, positions it as a valuable asset in research and development pipelines. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to scientific progress.